4-((4-(2-Amino-2-oxoethyl)thiazol-2-yl)amino)-4-oxobutanoic acid
Overview
Description
4-((4-(2-Amino-2-oxoethyl)thiazol-2-yl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C9H11N3O4S and its molecular weight is 257.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Derivatives : This compound has been utilized in the synthesis of various derivatives, such as methyl 3/4-[[4-(2-substituted thiazol-4-yl)phenyl]amino]-3-oxopropanoate/(4-oxobutanoate) derivatives. These derivatives have been synthesized using multiple-step procedures and studied for their antiproliferative activity (Yurttaş et al., 2022).
Molecular Docking and Spectroscopic Studies : Investigations have been conducted on the molecular docking, vibrational, structural, and electronic properties of similar compounds. These studies include the analysis of hyper-conjugative interactions, charge delocalization, and nonlinear optical materials potential (Vanasundari et al., 2018).
Biological and Medicinal Applications
Antimicrobial Activity : Several studies have focused on the antimicrobial properties of this compound and its derivatives. For instance, the synthesis of 2-substituted arylamino-4-(2-naphthyl)-thiazol-5-yl-acetic acids and related compounds has been explored, with some exhibiting moderate antimicrobial activity (Verma et al., 2003).
Applications in Alzheimer's Disease Research : A novel fluorescent probe for β-amyloids has been synthesized using this compound, highlighting its potential in the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).
Role in Nitrogen Heterocycles Synthesis : Nitrogen heterocycles, which include 1, 3, 4-thiadiazole containing compounds, have been synthesized using derivatives of this compound. These compounds exhibit diverse biological activities, including antibacterial, anticancer, and antifungal properties (Ameen & Qasir, 2017).
Mechanism of Action
Target of Action
The primary target of 4-((4-(2-Amino-2-oxoethyl)thiazol-2-yl)amino)-4-oxobutanoic acid is the β3 adrenergic receptor located in the detrusor muscle in the bladder . This receptor plays a crucial role in controlling bladder function.
Mode of Action
This compound activates the β3 adrenergic receptor . This activation leads to muscle relaxation and an increase in bladder capacity .
Result of Action
The activation of the β3 adrenergic receptor by this compound results in the relaxation of the detrusor muscle and an increase in bladder capacity . This can alleviate the symptoms of overactive bladder syndrome, including frequent urination, urgency, and incontinence.
Properties
IUPAC Name |
4-[[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]amino]-4-oxobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O4S/c10-6(13)3-5-4-17-9(11-5)12-7(14)1-2-8(15)16/h4H,1-3H2,(H2,10,13)(H,15,16)(H,11,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXALLIUFRQMMKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)NC(=O)CCC(=O)O)CC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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